5β-Epiandrosterone-d6
Description
5β-Epiandrosterone-d6 is a deuterated derivative of 5β-epiandrosterone, a stereoisomer of androsterone characterized by a 5β-hydrogen configuration. This compound is primarily utilized as a stable isotope-labeled internal standard in mass spectrometry-based assays, enabling precise quantification of endogenous steroids in biological matrices . The deuterium substitution at six positions enhances its metabolic stability while retaining chemical behavior nearly identical to its non-deuterated counterpart.
Properties
Molecular Formula |
C₁₉H₂₄D₆O₂ |
|---|---|
Molecular Weight |
296.48 |
Synonyms |
(3β,5β)-3-Hydroxyandrostan-17-one-d6; _x000B_3β-Hydroxy-5β-androstan-17-one-d6; 3β-Etiocholanolone-d6; 3β-Hydroxy-17-oxo-5β-androstane-d6; 3β-Hydroxy-5β-androstan-17-one-d6; 3β-Hydroxy-5β-androstane-17-one-d6; 3β-Hydroxyetiocholan-17-one-d6; 5β-Androstan-3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
5-Androstenediol (5-AED)
- Structure : 5-AED (androst-5-ene-3β,17β-diol) shares a diol configuration but differs in the absence of deuterium and the 5β-epimerization.
- Pharmacokinetics: Unlike 5β-Epiandrosterone-d6, 5-AED is a natural metabolite of dehydroepiandrosterone (DHEA) with immunomodulatory and anti-radiation properties .
Dehydroepiandrosterone (DHEA)
- Structure : DHEA (Δ5-androsten-3β-ol-17-one) features a ketone group at C17, unlike the diol structure of 5β-Epiandrosterone-d6.
5α-Dihydroethisterone
- Structure : A synthetic androgen with a 5α-configuration and ethynyl group at C17, contrasting with the 5β-epimerization and lack of a 17-ethynyl group in 5β-Epiandrosterone-d6.
- Pharmacology : Binds androgen receptors with high affinity, whereas the 5β configuration in 5β-Epiandrosterone-d6 may reduce receptor interaction due to stereochemical differences .
Stereochemical and Functional Implications
- 5β vs. This is critical in receptor binding and clearance rates .
- Deuterium Effects: Deuterium in 5β-Epiandrosterone-d6 slows hepatic metabolism, increasing its half-life in analytical workflows—a property absent in non-deuterated analogs like 5-AED .
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